2-((1-(4-(difluoromethoxy)phenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 2-[1-[4-(difluoromethoxy)phenyl]-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C26H20F2N4O4S/c27-25(28)36-21-10-8-19(9-11-21)31-23(18-5-3-6-20(14-18)32(34)35)15-29-26(31)37-16-24(33)30-13-12-17-4-1-2-7-22(17)30/h1-11,14-15,25H,12-13,16H2
• InChI Key: VMQDIMDUZIIWIO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NC=C(N3C4=CC=C(C=C4)OC(F)F)C5=CC(=CC=C5)[N+](=O)[O-]
• Molecular Formula: C26H20F2N4O4S
• Molecular Weight: 522.5 g/mol

Description

2-((1-(4-(difluoromethoxy)phenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C26H20F2N4O4S and its molecular weight is 522.53. The purity is usually 95%.
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Scientific Research Applications

• Anticholinesterase Activities : Some derivatives of this compound have been investigated for their anticholinesterase activities. These activities are significant because of their potential therapeutic applications in treating diseases like Alzheimer's. The compounds with electron-donating substituents showed the highest activity (Mohsen et al., 2014).

• Anticandidal Activity and Cytotoxicity : Derivatives have also been screened for their anticandidal activity and cytotoxic effects. Some showed potent anticandidal agents with weak cytotoxicities, which could be relevant in developing new antifungal medications (Kaplancıklı et al., 2014).

• Antioxidant and Antimicrobial Agents : Novel derivatives have shown significant anti-oxidant and anti-microbial activities, which could lead to the development of new pharmaceutical compounds for treating various infections (Gopi et al., 2016).

• Antimicrobial Activity : Some derivatives have been synthesized for their antimicrobial activity, targeting a range of bacterial and fungal species. This indicates potential applications in creating new antibiotics or antifungal drugs (Kumar et al., 2017).

• Antiviral Activity : There is research indicating the potential antiviral activity of certain derivatives, which could be explored further for treating viral infections (Attaby et al., 2006).

• Heme Oxygenase Inhibition : Studies have explored the use of derivatives as heme oxygenase inhibitors, which could have therapeutic applications in various medical conditions, including inflammation and oxidative stress-related diseases (Roman et al., 2010).